6-((2-fluorobenzyl)oxy)benzofuran-3(2H)-one

• IUPAC Name: 6-[(2-fluorophenyl)methoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C15H11FO3/c16-13-4-2-1-3-10(13)8-18-11-5-6-12-14(17)9-19-15(12)7-11/h1-7H,8-9H2
• InChI Key: BDMSTKGLNSFJFH-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(O1)C=C(C=C2)OCC3=CC=CC=C3F
• Molecular Formula: C15H11FO3
• Molecular Weight: 258.24 g/mol
• CAS No.: 161953-32-8

Description

6-((2-fluorobenzyl)oxy)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C15H11FO3 and its molecular weight is 258.248. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study on the synthesis of spirocyclic sigma1 receptor ligands, including derivatives of benzofuran, demonstrated the addition of lithiated benzaldehyde to p-fluorobenzylpiperidone and catalyzed substitution leading to compounds with significant sigma(1) affinity. This research is foundational for developing potential PET radiotracers (Grosse Maestrup et al., 2009).
• In crystallographic analysis, the structure of certain benzofuran derivatives was elucidated, revealing weak intermolecular C—H⋯O hydrogen bonds and the orientation of substituents contributing to the compound's stability and potential reactivity (Seo et al., 2011).

Biological Activity and Applications

• Research into medium benzene-fused oxacycles with the 5-fluorouracil moiety, starting from 2-hydroxybenzyl alcohols, showed antiproliferative activities and apoptosis induction in breast cancer cells, highlighting the therapeutic potential of such benzofuran derivatives (Saniger et al., 2003).
• An electrochemical study on the synthesis of a new benzofuran derivative via electro-decarboxylation demonstrated a promising approach for creating novel compounds with potential application in medicinal chemistry and drug design (Moghaddam et al., 2006).

Chemical Properties and Synthesis Techniques

• The exploration of fluorinated benzofuran derivatives for potential antitumor activity provides insights into the structural requirements for bioactivity and opens avenues for the development of new anticancer agents (Maddila et al., 2016).
• A comprehensive overview of furans and their benzofuran derivatives emphasized the broad applications of these compounds across pharmaceuticals, agrochemicals, and polymer science, underlining the versatility and significance of benzofuran scaffolds in chemical synthesis and material science (Keay et al., 2008).

Safety and Hazards

2,3-Benzofuran is potentially carcinogenic. It is advisable for operators to wear protective equipment. It should be stored in a dry, well-ventilated place and should not be stored with oxidizing agents.